2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(4-(imidazo[2,1-b]thiazol-6-yl)phenyl)acetamide

• IUPAC Name: 2-(3-cyclopropyl-6-oxopyridazin-1-yl)-N-(4-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)acetamide
• InChI: InChI=1S/C20H17N5O2S/c26-18(12-25-19(27)8-7-16(23-25)13-1-2-13)21-15-5-3-14(4-6-15)17-11-24-9-10-28-20(24)22-17/h3-11,13H,1-2,12H2,(H,21,26)
• InChI Key: ORLURYNVEHNBES-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN(C(=O)C=C2)CC(=O)NC3=CC=C(C=C3)C4=CN5C=CSC5=N4
• Molecular Formula: C20H17N5O2S
• Molecular Weight: 391.4 g/mol

Description

2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(4-(imidazo[2,1-b]thiazol-6-yl)phenyl)acetamide is a useful research compound. Its molecular formula is C20H17N5O2S and its molecular weight is 391.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Applications

• Antimicrobial Activity: This compound is synthesized as part of a broader effort to create new heterocyclic compounds with antimicrobial properties. Various derivatives of this compound have been tested and shown promising results against both bacterial and fungal strains (Darwish et al., 2014).

Synthesis for Biological Studies

• Novel Class of Pyridazin-3-one Derivatives: Research has been conducted on synthesizing a novel class of pyridazin-3-one derivatives, including 2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(4-(imidazo[2,1-b]thiazol-6-yl)phenyl)acetamide, for various biological studies (Ibrahim & Behbehani, 2014).

Synthesis for Cardiotonic Activity

• Cardiotonic Activity: This compound has been synthesized and studied for its potential as a cardiotonic agent, showing potent positive inotropic effects in animal models (Robertson et al., 1986).

Cytotoxicity Evaluation

• Cytotoxic Activity Against Cancer Cell Lines: A series of compounds, including derivatives of 2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(4-(imidazo[2,1-b]thiazol-6-yl)phenyl)acetamide, have been synthesized and tested for cytotoxicity against human cancer cell lines. Some of these compounds have shown potential as inhibitors against specific cancer cell lines (Ding et al., 2012).

Radiopharmaceutical Potential

• Probes for Peripheral Benzodiazepine Receptors: The derivatives of this compound have been synthesized and evaluated as potential probes for studying peripheral benzodiazepine receptors using SPECT imaging techniques (Katsifis et al., 2000).

Quantum Calculations and Reactivity

• Quantum Calculations and Antimicrobial Activity: The reactivity and antimicrobial activity of various derivatives of this compound have been studied, with computational calculations providing insights into their potential as antimicrobial agents (Fahim & Ismael, 2019).